Cas no 116818-62-3 (Methanone,1-aziridinyl(4-methyl-1-piperazinyl)-)

• Product Name: Methanone,1-aziridinyl(4-methyl-1-piperazinyl)-
• CAS No: 116818-62-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 132617
• PubChem ID: 14084835
• Update Time: 2025-04-19

Methanone,1-aziridinyl(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,1-aziridinyl(4-methyl-1-piperazinyl)-
• aziridin-1-yl-(4-methylpiperazin-1-yl)methanone
• Piperazine, 1-(1-aziridinylcarbonyl)-4-methyl- (9CI)
• 1-(AZIRIDIN-1-YLCARBONYL)-4-METHYLPIPERAZINE
• 1-methyl-4-(aziridin-1-yl)carbonylpiperazine
• ACMC-1BRNK
• AG-D-38386
• AGN-PC-000CL1
• CTK4A9984
• Piperazine, 1-(1-aziridinylcarbonyl)-4-methyl-
• DTXSID70555597
• Aziridin-1-yl(4-methylpiperazin-1-yl)methanone
• 116818-62-3
• (Aziridin-1-yl)(4-methylpiperazin-1-yl)methanone
• 1-(AZIRIDINE-1-CARBONYL)-4-METHYLPIPERAZINE

• Inchi： 1S/C8H15N3O/c1-9-2-4-10(5-3-9)8(12)11-6-7-11/h2-7H2,1H3
• InChI Key： BJBURSXZKYGOLW-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(C)CC1)N1CC1

Computed Properties

• Exact Mass: 169.12165
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 26.6Ų

Experimental Properties

• PSA: 26.56